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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for 6-Aminocaproic acid-d10. This deuterated

analog of 6-aminocaproic acid serves as a valuable internal standard for quantitative analyses

by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its use is critical in various

research areas, including studies on bleeding disorders.[1][2]

Core Data Presentation
A Certificate of Analysis for 6-Aminocaproic acid-d10 quantifies its chemical and isotopic

purity, ensuring its suitability for precise analytical applications. The following tables summarize

the key quantitative data typically found in a CoA.

Table 1: Physical and Chemical Properties
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Property Specification

Molecular Formula C₆H₃D₁₀NO₂

Molecular Weight 141.23 g/mol [1]

CAS Number 461432-51-9[1]

Appearance White Crystalline Powder

Solubility Soluble in water

Table 2: Analytical Data

Test Method Specification

Chemical Purity HPLC >98%[3]

Isotopic Purity Mass Spectrometry ≥98% Deuterium Incorporation

Identity Mass Spectrum Consistent with Structure[3]

Identity ¹H NMR Consistent with Structure

Residual Solvents GC-MS
Meets USP <467>

Requirements

Elemental Analysis ICP-MS
Reports levels of key trace

elements

Experimental Protocols
Detailed methodologies are crucial for replicating and verifying the data presented in a CoA.

The following sections describe the typical experimental protocols for key analytical tests.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
High-Performance Liquid Chromatography (HPLC) is employed to determine the chemical

purity of 6-Aminocaproic acid-d10 by separating it from any non-deuterated or other

impurities.
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Method:

Column: A mixed-mode stationary phase column, such as Primesep A (4.6 x 250 mm, 5 µm,

100 Å), is often used.

Mobile Phase: An isocratic mobile phase consisting of acetonitrile and water, with an acid

like perchloric acid as a buffer, is typically employed.[4]

Flow Rate: A standard flow rate of 1.0 mL/min is maintained.

Detection: UV detection at a low wavelength, such as 200 nm, is used to monitor the analyte.

[4][5]

Quantification: The purity is calculated by comparing the peak area of the main component to

the total peak area of all components in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Isotopic Purity and Identity
LC-MS/MS is a highly sensitive and specific technique used to confirm the identity and

determine the isotopic purity of 6-Aminocaproic acid-d10.

Method:

Chromatography: A hydrophilic interaction liquid chromatography (HILIC) column, such as a

Phenomenex Luna HILIC, is used for separation.[6]

Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile and an

aqueous buffer is common.[6]

Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.[6]

Mass Analysis: A triple quadrupole mass spectrometer is operated in Multiple Reaction

Monitoring (MRM) mode to selectively detect the parent and daughter ions specific to 6-
Aminocaproic acid-d10.[6]
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Isotopic Purity Assessment: The relative intensities of the mass signals corresponding to the

deuterated and non-deuterated forms are measured to calculate the percentage of

deuterium incorporation.

Visualizations
The following diagrams illustrate a typical analytical workflow and a hypothetical signaling

pathway where 6-Aminocaproic acid-d10 could be utilized.
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Analytical workflow for 6-Aminocaproic acid-d10.
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Inhibition of Fibrinolysis by 6-Aminocaproic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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